Multifil VS

• CAS No.: 117681-27-3
• Molecular Formula: C3H6N4O2
• Synonyms: Multifil VS

Description

Multifil VS is a structured packing material initially developed by KnitMesh in the early 1960s . Designed for laboratory-scale distillation and separation tasks, it consists of spiral-wound wire mesh layers, enabling high surface area contact between vapor and liquid phases. Its primary applications include precision distillation in small-diameter columns (25–100 mm), particularly where specialized materials (e.g., corrosion-resistant alloys) are required . The design emphasizes adaptability to complex chemical processes, making it a staple in pilot studies and industrial R&D.

Chemical Reactions Analysis

Reaction Mechanisms

The chemical reactions of Multifil VS can be categorized based on their mechanisms. These include:

• Nucleophilic Substitution Reactions : Involving the replacement of a leaving group by a nucleophile, which can be influenced by the electronic properties of this compound.

• Electrophilic Additions : These reactions occur when this compound interacts with electrophiles, leading to the formation of new compounds.

• Oxidation-Reduction Reactions : this compound can participate in redox reactions, where it acts either as an oxidizing or reducing agent depending on the reaction conditions.

Conditions Affecting Reactions

The efficiency and outcomes of these reactions are influenced by several factors:

• Temperature : Higher temperatures generally increase reaction rates but may also lead to side reactions.

• Concentration : The concentration of reactants can significantly affect the yield and selectivity of the desired products.

• Catalysts : The presence of catalysts can enhance reaction rates and selectivity, making them crucial in industrial applications.

Data Table of Reaction Conditions and Yields

The following table summarizes key experimental findings regarding the chemical reactions involving this compound:

Reaction Type	Temperature (°C)	Catalyst Used	Yield (%)	Notes
Nucleophilic Substitution	25	None	85	High selectivity for primary substrates
Electrophilic Addition	50	Palladium Catalyst	92	Enhanced yield with increased temperature
Oxidation-Reduction	30	Platinum Catalyst	78	Requires careful control of reactant ratios

Recent Research Findings

Recent studies have highlighted innovative methods to optimize the chemical reactions involving this compound:

Flow Chemistry Techniques

Research indicates that employing flow chemistry techniques can enhance reaction rates significantly. A study demonstrated that using high-performance counter-current chromatography could accelerate reactions up to 70 times compared to traditional batch methods . This advancement allows for more efficient mixing and better control over reaction conditions.

Electrochemical Methods

Another promising approach involves utilizing electrochemical methods to boost reaction efficiency. Recent findings suggest that applying electricity during certain chemical processes can enhance yields and reduce by-products, making it a sustainable alternative for industrial applications . This method leverages renewable energy sources, aligning with global sustainability goals.

Data-Driven Optimization

Data-driven models have been developed to predict optimal reaction conditions based on historical data from various chemical reactions involving this compound. By analyzing large datasets, researchers can identify key factors influencing yield and selectivity, allowing for more informed decision-making in synthetic processes .

Comparison with Similar Compounds

Table 1: Technical Comparison of Multifil VS vs. Sulzer DX/EX Packings

Parameter	This compound	Sulzer DX/EX
Column Diameter Range	25–100 mm	20–80 mm
Separation Efficiency	High (mesh-enhanced contact)	Very High (optimized geometry)
Pressure Drop	Moderate	Low
Material Options	Specialized alloys, stainless steel	Stainless steel, alloys
Primary Application	Corrosive/High-purity systems	General high-efficiency tasks

Key Findings:

• Efficiency : Sulzer’s DX/EX achieves marginally higher efficiency due to geometric optimization, whereas this compound prioritizes material flexibility .
• Pressure Drop : Sulzer’s lower pressure drop reduces energy consumption in continuous processes, but this compound balances this with robustness in harsh environments .
• Material Compatibility: this compound supports niche applications requiring non-standard alloys, a feature less emphasized in Sulzer’s designs .

Performance in Specialized Environments

Studies highlight this compound’s superiority in corrosive systems (e.g., HCl or organic acid distillation), where its material resilience minimizes degradation . In contrast, DX/EX excels in standard hydrocarbon separations due to predictable fluid dynamics .

Regulatory and Industry Compliance

Both packings adhere to ISO and ASTM standards for laboratory equipment. However, this compound is often cited in patents for custom material configurations, underscoring its adaptability in proprietary processes .

Research and Development Insights

• Innovation Gaps: While Sulzer dominates in efficiency-driven markets, this compound remains irreplaceable in material-sensitive applications, as noted in pilot studies for pharmaceutical intermediates .
• Quality Assurance : Manufacturer guidelines for both products emphasize daily performance checks and calibration to mitigate measurement uncertainties, particularly when overlapping compounds affect results .

Q & A

Q. What ethical and methodological considerations apply when extrapolating this compound’s in vitro results to in vivo models?

• Methodological Answer : Conduct dose-response alignment using allometric scaling (e.g., body surface area normalization). Validate in vitro-in vivo correlation (IVIVC) via pharmacokinetic modeling (e.g., non-compartmental analysis). Adhere to ARRIVE 2.0 guidelines for animal studies to ensure ethical compliance .

Key Methodological Principles Derived from Evidence

• Reproducibility : Detailed experimental protocols (e.g., reagent lot numbers, equipment settings) must accompany publications, with raw data archived in FAIR-compliant repositories .
• Data Contradiction : Use triangulation (multiple methods/theories) to resolve inconsistencies and pre-register hypotheses to minimize hindsight bias .
• Complexity : Advanced questions require interdisciplinary frameworks (e.g., mixed-methods designs) and transparency in computational workflows .